Cas no 930744-89-1 (5,6-dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide)

5,6-Dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide is a specialized pyridine-based carboxamide derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the dichloropyridine core and trifluorophenyl moiety, contribute to its potential as a bioactive intermediate. The compound exhibits high reactivity and selectivity, making it valuable for synthesizing novel compounds with targeted properties. Its halogenated aromatic system enhances stability and binding affinity, which is advantageous in drug discovery and crop protection formulations. The precise substitution pattern allows for fine-tuning of physicochemical properties, supporting its use in developing potent inhibitors or active ingredients. This compound is typically handled under controlled conditions due to its reactive functional groups.
5,6-dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide structure
930744-89-1 structure
Product Name:5,6-dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
CAS No:930744-89-1
MF:C12H5Cl2F3N2O
MW:321.082111120224
CID:5456162
PubChem ID:7958744
Update Time:2025-10-31

5,6-dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS001360109
    • Z30796459
    • EN300-26592397
    • 930744-89-1
    • 5,6-dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
    • Inchi: 1S/C12H5Cl2F3N2O/c13-6-3-5(4-18-11(6)14)12(20)19-8-2-1-7(15)9(16)10(8)17/h1-4H,(H,19,20)
    • InChI Key: LCPUBIVRZFOQPA-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=CC(=C1)C(NC1C=CC(=C(C=1F)F)F)=O)Cl

Computed Properties

  • Exact Mass: 319.9731027g/mol
  • Monoisotopic Mass: 319.9731027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42Ų

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Additional information on 5,6-dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide

Comprehensive Overview of 5,6-Dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide (CAS No. 930744-89-1)

The compound 5,6-dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide (CAS No. 930744-89-1) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Known for its unique structural features, this molecule combines a pyridine core with dichloro and trifluorophenyl substituents, making it a subject of interest for researchers exploring novel bioactive compounds. Its molecular formula, C12H6Cl2F3N2O, reflects its complexity and potential for diverse applications.

In recent years, the demand for fluorinated and chlorinated compounds has surged due to their enhanced stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, where researchers seek to optimize the efficiency of such molecules while minimizing environmental impact. The presence of both halogen atoms and a carboxamide group in 930744-89-1 suggests its potential utility in designing enzyme inhibitors or receptor modulators, which are critical in drug discovery.

One of the most frequently searched questions related to this compound is: "What are the applications of 5,6-dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide?" While detailed public data may be limited due to its specialized nature, preliminary studies indicate its relevance in crop protection and pharmaceutical intermediates. The trifluorophenyl moiety, in particular, is a hallmark of many agrochemicals, as it often enhances lipophilicity and target-binding affinity.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of halogenated compounds. Researchers are keen to understand how the positioning of chloro and fluoro groups influences the biological activity of molecules like 930744-89-1. This aligns with broader industry trends, where computational chemistry and AI-driven drug design are being leveraged to predict the properties of such compounds before synthesis.

From a synthetic perspective, the preparation of 5,6-dichloro-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and halogenation. These processes are often optimized for yield and purity, as impurities can significantly affect the compound's performance in downstream applications. The use of catalysts and green solvents in its synthesis is an area of active research, reflecting the industry's shift toward eco-friendly practices.

In summary, CAS No. 930744-89-1 represents a compelling case study in the intersection of halogen chemistry and functional group manipulation. Its potential applications span multiple industries, and its study contributes to the broader understanding of how molecular design can be tailored for specific biological or chemical outcomes. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics or agrochemicals.

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